Cas no 1047046-06-9 (5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid)

• Product Name: 5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid
• CAS No: 1047046-06-9
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 1146581
• PubChem ID: 46032873
• Update Time: 2025-04-20

5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxyphenyl)pyridine-3-carboxylic Acid
• DTXSID20672965
• AKOS010806625
• 1047046-06-9
• MFCD16416386
• 5-(2,5-Dimethoxyphenyl)nicotinic acid, 95%
• 5-(2,5-DIMETHOXYPHENYL)NICOTINIC ACID

• Inchi： 1S/C14H13NO4/c1-18-11-3-4-13(19-2)12(6-11)9-5-10(14(16)17)8-15-7-9/h3-8H,1-2H3,(H,16,17)
• InChI Key： XOCFACRHEXSOFX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=NC=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 259.08445790g/mol
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.6Ų